4-bromo-1-(trifluoromethyl)-1H-imidazole-2-carbaldehyde
Description
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-(trifluoromethyl)-1H-imidazole-2-carbaldehyde involves the reaction of 4-bromo-1H-imidazole-2-carbaldehyde with trifluoromethyl iodide in the presence of a base.", "Starting Materials": [ "4-bromo-1H-imidazole-2-carbaldehyde", "trifluoromethyl iodide", "base (such as potassium carbonate or sodium hydroxide)", "solvent (such as DMF or DMSO)" ], "Reaction": [ "Dissolve 4-bromo-1H-imidazole-2-carbaldehyde in a solvent such as DMF or DMSO.", "Add a base such as potassium carbonate or sodium hydroxide to the solution.", "Add trifluoromethyl iodide to the solution dropwise while stirring.", "Heat the reaction mixture at a temperature between 80-100°C for several hours.", "Cool the reaction mixture and filter the precipitated product.", "Wash the product with a suitable solvent such as water or ethanol.", "Dry the product under vacuum to obtain 4-bromo-1-(trifluoromethyl)-1H-imidazole-2-carbaldehyde." ] } | |
CAS RN |
2731006-44-1 |
Molecular Formula |
C5H2BrF3N2O |
Molecular Weight |
243 |
Purity |
95 |
Origin of Product |
United States |
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